Cas no 1628113-16-5 (SPDB-sulfo)

• Product Name: SPDB-sulfo
• CAS No: 1628113-16-5
• MF: C₁₃H₁₄N₂O₇S₃
• MW: 406.454459667206
• CID: 2084587
• PubChem ID: 90417461
• Update Time: 2025-06-07

SPDB-sulfo Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxo-1-(4-(pyridin-2-yldisulfanyl)butanoyloxy)pyrrolidine-3-sulfonic acid
• SPDB-sulfo
• Butanoic acid, 4-(2-pyridinyldithio)-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• HY-129370
• DB-226858
• CS-0105064
• 2,5-dioxo-1-[4-(pyridin-2-yldisulfanyl)butanoyloxy]pyrrolidine-3-sulfonic acid
• 1628113-16-5
• AKOS027257152
• SCHEMBL16047481
• 2,5-dioxo-1-{[4-(pyridin-2-yldisulfanyl)butanoyl]oxy}pyrrolidine-3-sulfonic acid

• MDL： MFCD28556911
• Inchi： 1S/C13H14N2O7S3/c16-11-8-9(25(19,20)21)13(18)15(11)22-12(17)5-3-7-23-24-10-4-1-2-6-14-10/h1-2,4,6,9H,3,5,7-8H2,(H,19,20,21)
• InChI Key： QTOCZEQWVKQCHD-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(CCCSSC1C=CC=CN=1)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 405.99631431g/mol
• Monoisotopic Mass: 405.99631431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 190Ų